2-((3-butyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[(3-butyl-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C23H23N3O4S/c1-3-4-13-26-22(28)21-20(17-7-5-6-8-18(17)30-21)25-23(26)31-14-19(27)24-15-9-11-16(29-2)12-10-15/h5-12H,3-4,13-14H2,1-2H3,(H,24,27)
• InChI Key: URFMJBRNQURDGB-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C23H23N3O4S
• Molecular Weight: 437.5 g/mol

Description

2-((3-butyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C23H23N3O4S and its molecular weight is 437.51. The purity is usually 95%.
BenchChem offers high-quality 2-((3-butyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)-N-(4-methoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3-butyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)-N-(4-methoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

One area of research focuses on derivatives of similar compounds for their anticancer properties. A study involving certain derivatives revealed appreciable cancer cell growth inhibition against a range of cancer cell lines, highlighting the potential of these compounds as anticancer agents (Al-Sanea et al., 2020).

Anti-Inflammatory and Analgesic Agents

Another study synthesized novel derivatives from visnaginone and khellinone, showing significant anti-inflammatory and analgesic activities. These compounds exhibited high inhibitory activity on COX-2 selectivity, with notable analgesic and anti-inflammatory effects, suggesting potential applications in developing new anti-inflammatory drugs (Abu‐Hashem et al., 2020).

Radioligand Imaging with PET

Research into 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, which are selective ligands for the translocator protein (18 kDa), has been conducted for in vivo imaging using positron emission tomography (PET). This highlights the compound's potential application in diagnostic imaging and neurological research (Dollé et al., 2008).

Antimicrobial Activity

A series of studies have explored the antimicrobial activity of related compounds, demonstrating effectiveness against a broad spectrum of bacterial and fungal pathogens. This suggests potential applications in developing new antimicrobial agents (Kerru et al., 2019).

Synthesis of Heterocycles

The versatile reactivity of similar compounds has been leveraged for the synthesis of various heterocycles, which are crucial in pharmaceuticals. This includes the efficient regiospecific synthesis of pyrazoles, isoxazoles, pyrimidines, and more, indicating the compound's potential as a building block in organic synthesis (Mahata et al., 2003).